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Get Quote

Kurarinol: Chemical & Physical Properties

The table below summarizes the key identifiers and physical properties of Kurarinol as provided by

chemical suppliers and safety documentation.

Property Details

CAS Number 855746-98-4 [1] [2]

Molecular Formula C₂₆H₃₂O₇ [1] [2]

Molecular Weight 456.53 g/mol [1] [2]

Appearance Solid, Powder [1] [2]

Melting Point 166-169 °C [2]

Solubility Soluble in DMSO, Acetone, Chloroform, Dichloromethane, Ethyl
Acetate [2]

Storage Temperature
(Powder)

-20°C [1]
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Hazards and Safe Handling

Kurarinol requires careful handling to prevent personal exposure and environmental contamination.

Handling Aspect Guidelines

GHS Hazard
Classification

Acute toxicity (Oral, Category 4), Acute aquatic toxicity (Category 1), Chronic
aquatic toxicity (Category 1) [1].

Hazard Statements H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting
effects [1].

| Key Precautionary Measures | • Personal Hygiene: Wash skin thoroughly after handling. Do not eat,

drink, or smoke when using this product [1]. • Environmental Control: Avoid release to the environment.

Collect any spillage [1]. • Engineering Controls: Use in areas with appropriate exhaust ventilation [1]. •

Personal Protective Equipment (PPE): Use safety goggles, protective gloves, impervious clothing, and a

suitable respirator to avoid inhalation of dust [1]. |

First Aid and Spill Response

If exposure occurs, follow these first-aid measures and spill procedures.

Situation Action

Eye
Contact

Immediately flush eyes with large amounts of water, using an eye-wash station. Hold

eyelids open to ensure adequate flushing. Seek immediate medical attention [1].

Skin
Contact

Rinse skin thoroughly with plenty of water. Remove contaminated clothing and shoes.

Call a physician [1].

Inhalation Immediately move the affected person to fresh air. If breathing is difficult, administer

oxygen or perform CPR by trained personnel. Avoid direct mouth-to-mouth contact [1].

Ingestion Wash out the mouth with water. Do not induce vomiting. Call a physician or poison

center immediately [1].
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| Accidental Spill | • Personal Precautions: Use full personal protective equipment and ensure adequate

ventilation [1]. • Containment: Prevent the material from entering drains, sewers, or water courses [1]. •

Clean-up: Absorb spills with a liquid-binding material (e.g., diatomite). Decontaminate surfaces and

equipment by scrubbing with alcohol. Dispose of all contaminated material according to local regulations

[1]. |

Experimental Applications & Protocols

Kurarinol is a flavanone isolated from the root of Sophora flavescens and has been investigated for several

biological activities. Here are protocols for key experiments cited in the literature.

Tyrosinase Inhibition Assay

Kurarinol is a potent, competitive inhibitor of mushroom tyrosinase, with an IC₅₀ value of 0.1 μM [2] [3].

Objective: To determine the inhibitory activity of Kurarinol against mushroom tyrosinase.

Key Reagent: Kurarinol (prepare a stock solution in DMSO and dilute to desired concentrations for
the assay).

Methodology: The specific protocol can be adapted from the study by Ryu et al. (2008), which
detailed the kinetic analysis of Kurarinol's inhibition [2].

Application: This activity suggests potential use in cosmetic or dermatological research for skin-
lightening or hyperpigmentation treatment.

In Vivo Study for Hyperlipidemia

A study investigated the hypolipidemic effects of Kurarinol in a hyperlipidemic rat model [2].

Animal Model: Male Sprague-Dawley rats (120-130 g) were fed a high-cholesterol diet to induce

hyperlipidemia [2].
Dosage and Administration: Kurarinol was administered orally at a dose of 20 mg/kg, daily, for 3
days [2].
Outcome Measurement: Serum levels of total cholesterol (TC), triglycerides (TG), and low-density

lipoprotein cholesterol (LDL-C) were measured. The treatment resulted in reduced levels of these
lipids [2].
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Application: This protocol is relevant for metabolic disease research, particularly in studying natural

compounds for managing high cholesterol.

Troubleshooting Common Issues

Problem Possible Cause Solution

Poor Solubility Wrong solvent selected. Ensure you are using a suitable solvent such as DMSO,
chloroform, or acetone [2].

Compound
Degradation

Improper storage
conditions.

Store the powder at -20°C in a tightly sealed container.
For solutions, store at -80°C. Protect from light and

moisture [1].

Inconsistent
Biological
Results

Degraded compound or

inaccurate solution
concentration.

Confirm the storage life of solutions and ensure

powders are at room temperature before opening to
prevent moisture condensation. Accurately verify the

concentration of stock solutions before use.

General Storage and Stability

Adhering to proper storage conditions is critical for maintaining the stability and efficacy of Kurarinol

throughout your experiments.

Container: Keep the container tightly sealed [1].

Environment: Store in a cool, well-ventilated area. Keep away from direct sunlight and sources
of ignition [1].

Incompatible Materials: Keep away from strong acids, strong alkalis, and strong oxidizing or
reducing agents [1].

Shelf Life: The stability of Kurarinol under these recommended conditions has not been fully
characterized. It is best practice to use the product promptly and monitor its performance in your

assays [1].

Experimental Workflow and Emergency Response
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To help visualize the key procedures, the following diagrams outline the experimental workflow and

emergency response plan.

Start Experiment

Prepare Kurarinol Solution

Handle with PPE in Fume Hood

Execute Assay

Dispose of Waste Safely

End Experiment

Click to download full resolution via product page
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Spill or Exposure Incident

Assess Situation and Area

Don Appropriate PPE

Contain Spill

Clean and Decontaminate

Report Incident

Click to download full resolution via product page

I hope this technical support guide provides a solid foundation for your work with Kurarinol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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3. Kurarinol Datasheet DC Chemicals [dcchemicals.com]

To cite this document: Smolecule. [Kurarinol handling and storage best practices]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1892490#kurarinol-handling-and-

storage-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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